Cas no 1860512-18-0 (5-Bromo-6-(3-methylbutyl)pyridin-3-amine)

• Product Name: 5-Bromo-6-(3-methylbutyl)pyridin-3-amine
• CAS No: 1860512-18-0
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 5705015
• PubChem ID: 130537983
• Update Time: 2025-07-02

5-Bromo-6-(3-methylbutyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1860512-18-0
• EN300-1622360
• 5-Bromo-6-(3-methylbutyl)pyridin-3-amine
• 3-Pyridinamine, 5-bromo-6-(3-methylbutyl)-

• Inchi： 1S/C10H15BrN2/c1-7(2)3-4-10-9(11)5-8(12)6-13-10/h5-7H,3-4,12H2,1-2H3
• InChI Key： SUGKEKCVQDFHLJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1CCC(C)C)N

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 322.3±37.0 °C(Predicted)
• pka: 4.47±0.32(Predicted)

Additional information on 5-Bromo-6-(3-methylbutyl)pyridin-3-amine

Comprehensive Overview of 5-Bromo-6-(3-methylbutyl)pyridin-3-amine (CAS No. 1860512-18-0)

5-Bromo-6-(3-methylbutyl)pyridin-3-amine (CAS No. 1860512-18-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine substitution and 3-methylbutyl side chain, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine.

The structural features of 5-Bromo-6-(3-methylbutyl)pyridin-3-amine contribute to its versatility in organic synthesis. The bromine atom at the 5-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Meanwhile, the 3-methylbutyl group enhances lipophilicity, a critical factor for improving bioavailability and blood-brain barrier penetration—a hot topic in neurodegenerative disease research. These attributes position the compound as a promising candidate for addressing challenges in targeted drug delivery.

In the context of green chemistry, 5-Bromo-6-(3-methylbutyl)pyridin-3-amine has been studied for its compatibility with sustainable synthetic routes. Recent publications highlight its role in catalyzed C-H activation processes, reducing waste generation and energy consumption. This aligns with the growing demand for eco-friendly chemical synthesis, a frequently searched topic among academic and industrial chemists. Additionally, computational studies using AI-driven molecular modeling tools have predicted its binding affinities for various biological targets, further driving interest in this molecule.

The compound’s spectroscopic properties (e.g., NMR and HRMS data) are well-documented, facilitating its identification and purity assessment. Analytical chemists often search for HPLC methods or chromatographic conditions specific to this amine derivative, underscoring its practical relevance. Furthermore, its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for laboratories focusing on high-throughput screening.

Emerging applications of 5-Bromo-6-(3-methylbutyl)pyridin-3-amine include its use in fluorescent probes and metal-organic frameworks (MOFs), areas trending in materials science. Its amine functionality allows for covalent modification, enabling the design of smart materials for sensing or catalysis. Such interdisciplinary potential resonates with researchers exploring convergence technologies, a popular search term in scientific databases.

In summary, 5-Bromo-6-(3-methylbutyl)pyridin-3-amine (CAS No. 1860512-18-0) represents a multifaceted compound with applications spanning drug development, sustainable chemistry, and advanced materials. Its structural motifs and reactivity profile continue to inspire innovations, addressing contemporary challenges in science and technology.